Cas no 1805105-46-7 (Ethyl 2,6-bis(trifluoromethyl)-3-methylbenzoate)

• Product Name: Ethyl 2,6-bis(trifluoromethyl)-3-methylbenzoate
• CAS No: 1805105-46-7
• MF: C₁₂H₁₀F₆O₂
• MW: 300.197024822235
• CID: 5008688
• Update Time: 2025-06-14

Ethyl 2,6-bis(trifluoromethyl)-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,6-bis(trifluoromethyl)-3-methylbenzoate

• Inchi： 1S/C12H10F6O2/c1-3-20-10(19)8-7(11(13,14)15)5-4-6(2)9(8)12(16,17)18/h4-5H,3H2,1-2H3
• InChI Key： KPXSDZBDJUVLCL-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC=C(C(F)(F)F)C=1C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2,6-bis(trifluoromethyl)-3-methylbenzoate

Research Briefing on Ethyl 2,6-bis(trifluoromethyl)-3-methylbenzoate (CAS: 1805105-46-7) in Chemical Biology and Pharmaceutical Applications

Ethyl 2,6-bis(trifluoromethyl)-3-methylbenzoate (CAS: 1805105-46-7) is a fluorinated aromatic ester that has garnered significant attention in recent years due to its unique physicochemical properties and potential applications in medicinal chemistry and drug development. This compound, characterized by its trifluoromethyl groups and ester functionality, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of Ethyl 2,6-bis(trifluoromethyl)-3-methylbenzoate as a key building block in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers demonstrated that the trifluoromethyl groups enhance the compound's binding affinity to hydrophobic pockets in target proteins, thereby improving inhibitory activity. The study reported a 40% increase in potency compared to non-fluorinated analogs, highlighting the importance of fluorination in drug design.

In another recent development, a team from the University of Cambridge utilized this compound in the development of a new class of anti-inflammatory agents. The research, published in ACS Chemical Biology, showed that Ethyl 2,6-bis(trifluoromethyl)-3-methylbenzoate could be effectively incorporated into COX-2 inhibitors, resulting in improved metabolic stability and reduced side effects. The compound's ability to modulate electron density through its fluorinated aromatic system was identified as a key factor in its enhanced pharmacological profile.

From a synthetic chemistry perspective, advances in the preparation of Ethyl 2,6-bis(trifluoromethyl)-3-methylbenzoate have been reported in Organic Letters (2024). The new methodology employs a palladium-catalyzed trifluoromethylation approach, achieving yields of up to 85% with excellent regioselectivity. This improved synthetic route addresses previous challenges in the large-scale production of this valuable intermediate, making it more accessible for pharmaceutical applications.

The compound's potential in antimicrobial drug discovery was highlighted in a 2024 study published in Bioorganic & Medicinal Chemistry Letters. Researchers found that derivatives of Ethyl 2,6-bis(trifluoromethyl)-3-methylbenzoate exhibited promising activity against drug-resistant bacterial strains, including MRSA. The study attributed this activity to the compound's ability to disrupt bacterial membrane integrity while maintaining low mammalian cell toxicity, a crucial feature for antibiotic development.

Looking forward, the unique properties of Ethyl 2,6-bis(trifluoromethyl)-3-methylbenzoate continue to inspire innovative applications in chemical biology. Current research directions include its incorporation into PROTACs (Proteolysis Targeting Chimeras) for targeted protein degradation and its use in the development of fluorine-containing bioimaging probes. The compound's versatility and the growing understanding of fluorine's role in medicinal chemistry suggest that it will remain an important tool in pharmaceutical research for years to come.